Cas no 2092187-16-9 (2-Pyrimidinecarboxylic acid, 4,6-diethyl-)

• Product Name: 2-Pyrimidinecarboxylic acid, 4,6-diethyl-
• CAS No: 2092187-16-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5254727
• Update Time: 2025-06-12

2-Pyrimidinecarboxylic acid, 4,6-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxylic acid, 4,6-diethyl-

• Inchi： 1S/C9H12N2O2/c1-3-6-5-7(4-2)11-8(10-6)9(12)13/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： YORNAUKJZWNJHT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(CC)=CC(CC)=N1

Additional information on 2-Pyrimidinecarboxylic acid, 4,6-diethyl-

Comprehensive Overview of 2-Pyrimidinecarboxylic acid, 4,6-diethyl- (CAS No. 2092187-16-9): Properties, Applications, and Industry Insights

2-Pyrimidinecarboxylic acid, 4,6-diethyl- (CAS No. 2092187-16-9) is a specialized organic compound belonging to the pyrimidine derivative family. Its molecular structure features a pyrimidine ring substituted with two ethyl groups at the 4 and 6 positions and a carboxylic acid functional group at the 2-position. This unique configuration grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's 4,6-diethyl substitution enhances its lipophilicity, which is critical for bioavailability in drug design, while the 2-carboxylic acid moiety offers reactivity for further derivatization.

In recent years, the demand for pyrimidine-based intermediates like 2-Pyrimidinecarboxylic acid, 4,6-diethyl- has surged due to their role in synthesizing novel therapeutics. Researchers are particularly interested in its potential applications in kinase inhibitors, a class of drugs targeting cancer and autoimmune diseases. The compound's structural versatility aligns with trends in personalized medicine, where modular scaffolds are essential for rapid drug discovery. Additionally, its use in agrochemical formulations has gained attention, as pyrimidine derivatives exhibit herbicidal and fungicidal activities, addressing global food security challenges.

From a synthetic chemistry perspective, CAS No. 2092187-16-9 is often synthesized via condensation reactions or palladium-catalyzed cross-coupling, reflecting advancements in green chemistry. Industry stakeholders frequently search for "high-purity 4,6-diethyl pyrimidine-2-carboxylic acid" or "suppliers of CAS 2092187-16-9," underscoring its commercial relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for regulatory compliance in pharmaceutical applications.

Environmental and safety considerations are also pivotal. While 2-Pyrimidinecarboxylic acid, 4,6-diethyl- is not classified as hazardous, proper handling protocols are recommended to minimize occupational exposure. Its biodegradability and eco-toxicity profile are under study, aligning with the chemical industry's shift toward sustainable practices. This focus resonates with search trends like "green synthesis of pyrimidine derivatives" and "eco-friendly heterocyclic compounds," highlighting market priorities.

In material science, this compound serves as a precursor for functionalized polymers and coordination complexes, leveraging its ability to chelate metal ions. Such applications are explored in catalysis and electronic materials, answering search queries like "pyrimidine-based ligands for catalysis." The compound's thermal stability further expands its utility in high-performance materials, a niche yet growing sector.

To conclude, 2-Pyrimidinecarboxylic acid, 4,6-diethyl- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—coupled with rigorous quality standards, position it as a compound of enduring significance. As research continues to uncover new functionalities, its role in addressing societal challenges will likely expand, reinforcing its relevance in both academic and industrial settings.